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Compound of Interest

Compound Name: 2-(2,3-Dichlorophenyl)ethanol

Cat. No.: B056066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 2-
(2,3-Dichlorophenyl)ethanol, with a focus on its melting and boiling points. Due to the limited

availability of specific experimental values in publicly accessible literature, this document

outlines the standardized methodologies for determining these critical parameters.

Data Presentation
The following table summarizes the known physical and chemical data for 2-(2,3-
Dichlorophenyl)ethanol. While specific melting and boiling points are not readily available, its

physical state at room temperature suggests a melting point below ambient conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b056066?utm_src=pdf-interest
https://www.benchchem.com/product/b056066?utm_src=pdf-body
https://www.benchchem.com/product/b056066?utm_src=pdf-body
https://www.benchchem.com/product/b056066?utm_src=pdf-body
https://www.benchchem.com/product/b056066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name 2-(2,3-Dichlorophenyl)ethanol

CAS Number 114686-85-0

Molecular Formula C₈H₈Cl₂O

Molecular Weight 191.06 g/mol

Physical Form Colorless to Pale-yellow to Yellow-brown Liquid

Melting Point Data not available; below room temperature

Boiling Point Data not available

Experimental Protocols
The determination of melting and boiling points for organic compounds like 2-(2,3-
Dichlorophenyl)ethanol is a fundamental procedure in chemical analysis. The following are

detailed, standard experimental protocols for these measurements.

Melting Point Determination (Thiele Tube Method)
The melting point of a solid organic compound can be accurately determined using a Thiele

tube. This method is suitable for crystalline solids.[1]

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Heating oil (e.g., mineral oil, silicone oil)

Bunsen burner or other heat source

Rubber band or wire to attach the capillary tube to the thermometer
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Procedure:

Sample Preparation: A small amount of the finely powdered solid compound is packed into

the sealed end of a capillary tube to a depth of 2-3 mm.

Apparatus Setup: The Thiele tube is filled with heating oil to a level above the side arm. The

capillary tube is attached to the thermometer with the sample aligned with the thermometer

bulb.

Heating: The thermometer and attached capillary tube are immersed in the oil in the Thiele

tube. The side arm of the Thiele tube is gently heated.[1] The shape of the tube promotes

convection currents, ensuring uniform heating of the oil bath.[1]

Observation: The temperature is raised at a rate of 1-2°C per minute as the expected melting

point is approached.[1]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has liquefied is

recorded as the end of the melting range. For a pure compound, this range should be narrow

(0.5-2°C).

Boiling Point Determination (Capillary Method)
For liquid compounds, the boiling point can be determined on a microscale using a capillary

method with an apparatus similar to that for melting point determination.[2][3]

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating bath (e.g., Thiele tube with oil, or a metal heating block)

Heat source
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Procedure:

Sample Preparation: A small amount of the liquid is placed in the small test tube. A capillary

tube, sealed at one end, is placed inside the test tube with the open end submerged in the

liquid.[2]

Apparatus Setup: The test tube assembly is attached to a thermometer, ensuring the sample

is level with the thermometer bulb. This assembly is then placed in the heating bath.

Heating: The heating bath is heated gradually. As the temperature rises, air trapped in the

capillary tube will slowly bubble out.

Observation: As the liquid approaches its boiling point, a rapid and continuous stream of

bubbles will emerge from the capillary tube.[2] The heating is then discontinued.

Data Recording: The liquid will begin to cool, and the bubbling will slow down and eventually

stop. The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.[3] This occurs when the vapor pressure of the liquid equals the atmospheric pressure.

Mandatory Visualizations
The following diagrams illustrate the experimental workflows for determining the melting and

boiling points of a chemical compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Apparatus Setup

Measurement

Result

Finely powder the solid sample

Pack sample into a sealed capillary tube

Attach capillary tube to thermometer

Immerse assembly in Thiele tube with oil

Gently heat the side arm of the Thiele tube

Observe for the start of melting

Observe for the completion of melting

Record the temperature range from start to completion of melting

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Sample Preparation

Apparatus Setup

Measurement

Result

Place liquid sample in a small test tube

Insert a sealed capillary tube (open end down) into the liquid

Attach test tube assembly to a thermometer

Place assembly in a heating bath

Heat the bath and observe for a rapid stream of bubbles

Turn off the heat source

Observe for the temperature at which liquid enters the capillary

Record the temperature as the boiling point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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